Cas no 30956-43-5 (Butanoic acid,3-hydroxy-, 1-methylhexyl ester)

• Product Name: Butanoic acid,3-hydroxy-, 1-methylhexyl ester
• CAS No: 30956-43-5
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 314014
• PubChem ID: 35695
• Update Time: 2025-04-19

Butanoic acid,3-hydroxy-, 1-methylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-, 1-methylhexyl ester
• heptan-2-yl 3-hydroxybutanoate
• 3-Hydroxybutyric acid, 2-heptyl ester
• 1-Methylhexyl beta-oxybutyrate
• BRN 1860140
• 30956-43-5
• BUTYRIC ACID, 3-HYDROXY-, 2-HEPTYL ESTER
• DTXSID70953099

• Inchi： 1S/C11H22O3/c1-4-5-6-7-10(3)14-11(13)8-9(2)12/h9-10,12H,4-8H2,1-3H3
• InChI Key： SLFCZFVUICPREE-UHFFFAOYSA-N
• SMILES： O(C(CC(C)O)=O)C(C)CCCCC

Computed Properties

• Exact Mass: 202.15696
• Monoisotopic Mass: 202.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.6

Experimental Properties

• Density: 0.954
• Boiling Point: 289.1°Cat760mmHg
• Flash Point: 111.8°C
• Refractive Index: 1.443
• PSA: 46.53